4-[5-(benzylthio)-4H-1,2,4-triazol-3-yl]pyridine

• IUPAC Name: 4-(3-benzylsulfanyl-1H-1,2,4-triazol-5-yl)pyridine
• InChI: InChI=1S/C14H12N4S/c1-2-4-11(5-3-1)10-19-14-16-13(17-18-14)12-6-8-15-9-7-12/h1-9H,10H2,(H,16,17,18)
• InChI Key: JTTNDRXETJGQKP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CSC2=NNC(=N2)C3=CC=NC=C3
• Molecular Formula: C14H12N4S
• Molecular Weight: 268.34 g/mol

Description

4-[5-(benzylthio)-4H-1,2,4-triazol-3-yl]pyridine, also known as BTP, is a heterocyclic compound that has gained significant attention in scientific research due to its unique chemical properties. BTP is a member of the triazole family of compounds, which are known for their diverse biological activities.

Mechanism of Action

The exact mechanism of action of 4-[5-(benzylthio)-4H-1,2,4-triazol-3-yl]pyridine is not fully understood. However, it has been suggested that 4-[5-(benzylthio)-4H-1,2,4-triazol-3-yl]pyridine may exert its biological activities by inhibiting various enzymes and proteins involved in cellular processes. For example, 4-[5-(benzylthio)-4H-1,2,4-triazol-3-yl]pyridine has been shown to inhibit the activity of topoisomerase II, a key enzyme involved in DNA replication and cell division. 4-[5-(benzylthio)-4H-1,2,4-triazol-3-yl]pyridine has also been shown to inhibit the growth of various cancer cell lines by inducing apoptosis and cell cycle arrest.
Biochemical and Physiological Effects:
4-[5-(benzylthio)-4H-1,2,4-triazol-3-yl]pyridine has been shown to have several biochemical and physiological effects. In vitro studies have shown that 4-[5-(benzylthio)-4H-1,2,4-triazol-3-yl]pyridine can inhibit the growth of various bacterial and fungal strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Candida albicans. 4-[5-(benzylthio)-4H-1,2,4-triazol-3-yl]pyridine has also been shown to inhibit the replication of several viruses, including HIV-1 and herpes simplex virus type 1. In vivo studies have shown that 4-[5-(benzylthio)-4H-1,2,4-triazol-3-yl]pyridine can inhibit the growth of tumors in animal models.

Advantages and Limitations for Lab Experiments

One of the major advantages of 4-[5-(benzylthio)-4H-1,2,4-triazol-3-yl]pyridine is its broad-spectrum activity against various microorganisms and viruses. 4-[5-(benzylthio)-4H-1,2,4-triazol-3-yl]pyridine has also been shown to have low toxicity in animal models, making it a promising candidate for further development as a therapeutic agent. However, there are several limitations to using 4-[5-(benzylthio)-4H-1,2,4-triazol-3-yl]pyridine in lab experiments. One of the major limitations is the lack of information on its pharmacokinetics and pharmacodynamics. Additionally, 4-[5-(benzylthio)-4H-1,2,4-triazol-3-yl]pyridine has poor solubility in water, which can make it difficult to use in certain experimental settings.

Future Directions

There are several future directions for the research and development of 4-[5-(benzylthio)-4H-1,2,4-triazol-3-yl]pyridine. One area of interest is the use of 4-[5-(benzylthio)-4H-1,2,4-triazol-3-yl]pyridine as a potential therapeutic agent for neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Another area of interest is the development of new synthetic routes for 4-[5-(benzylthio)-4H-1,2,4-triazol-3-yl]pyridine that can improve its solubility and bioavailability. Additionally, further studies are needed to elucidate the exact mechanism of action of 4-[5-(benzylthio)-4H-1,2,4-triazol-3-yl]pyridine and its potential use in combination therapy with other drugs.

Synthesis Methods

The synthesis of 4-[5-(benzylthio)-4H-1,2,4-triazol-3-yl]pyridine involves the reaction of 4-chloro-3-nitropyridine with potassium thioacetate and sodium azide in the presence of a palladium catalyst. The reaction yields 4-[5-(benzylthio)-4H-1,2,4-triazol-3-yl]pyridine as a yellow solid with a melting point of 123-125°C. The purity of 4-[5-(benzylthio)-4H-1,2,4-triazol-3-yl]pyridine can be confirmed using various analytical techniques such as NMR, IR, and HPLC.

Scientific Research Applications

4-[5-(benzylthio)-4H-1,2,4-triazol-3-yl]pyridine has been extensively studied for its potential use as a therapeutic agent. It has been shown to exhibit antitumor, antibacterial, antifungal, and antiviral activities. 4-[5-(benzylthio)-4H-1,2,4-triazol-3-yl]pyridine has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.